molecular formula C12H13N3 B8329308 Biphenyl-3,4,5-triamine

Biphenyl-3,4,5-triamine

Cat. No.: B8329308
M. Wt: 199.25 g/mol
InChI Key: HBIZLSARCHVFSQ-UHFFFAOYSA-N
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Description

Biphenyl-3,4,5-triamine is a useful research compound. Its molecular formula is C12H13N3 and its molecular weight is 199.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13N3

Molecular Weight

199.25 g/mol

IUPAC Name

5-phenylbenzene-1,2,3-triamine

InChI

InChI=1S/C12H13N3/c13-10-6-9(7-11(14)12(10)15)8-4-2-1-3-5-8/h1-7H,13-15H2

InChI Key

HBIZLSARCHVFSQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC(=C(C(=C2)N)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 80 mg (309 μmol) 3,5-dinitrobiphenyl-4-amine in a mixture of 34 mL ethanol and 10 mL THF were added 6.6 mg palladium on charcoal (10%) and the mixture was stirred under an atmosphere of hydrogen for 26 hours at 23° C. After filtration and removal of the solvent the residue was purified by chromatography to yield 50 mg (81%) of the title compound.
Quantity
80 mg
Type
reactant
Reaction Step One
Quantity
34 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
6.6 mg
Type
catalyst
Reaction Step Two
Yield
81%

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